methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate

• Molecular Formula: C16H18ClN3O3
• Molecular Weight: 335.78 g/mol
• IUPAC Name: methyl 3-[(4-chloro-2-methyl-5-propylpyrazole-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C16H18ClN3O3/c1-4-6-12-13(17)14(20(2)19-12)15(21)18-11-8-5-7-10(9-11)16(22)23-3/h5,7-9H,4,6H2,1-3H3,(H,18,21)
• InChI Key: QJYHDPIEPFITMK-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1Cl)C(=O)NC2=CC=CC(=C2)C(=O)OC)C

Description

Methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate is a chemical compound that is widely used in scientific research. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are inflammatory molecules that play a key role in a variety of physiological processes, including pain, fever, and inflammation. The inhibition of COX-2 by methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has been shown to have a number of potential therapeutic applications, including the treatment of pain, inflammation, and cancer.

Mechanism of Action

Methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate works by inhibiting the enzyme cyclooxygenase-2 (methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate). methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate is responsible for the production of prostaglandins, which are inflammatory molecules that play a key role in a variety of physiological processes, including pain, fever, and inflammation. By inhibiting methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate, methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate reduces the production of prostaglandins, thereby reducing inflammation.
Biochemical and Physiological Effects:
Methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has a number of biochemical and physiological effects. In addition to its anti-inflammatory properties, it has been shown to have analgesic (pain-relieving) effects. It has also been shown to have anti-tumor properties, making it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

Methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has a number of advantages and limitations for lab experiments. One advantage is that it is a potent and selective inhibitor of methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate, making it a valuable tool for studying the role of methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate in various physiological processes. However, one limitation is that it can be difficult to obtain in large quantities, making it expensive to use in large-scale experiments.

Future Directions

There are a number of potential future directions for research on methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate. One area of interest is the development of new and more efficient synthesis methods. Another area of interest is the investigation of its potential therapeutic applications in the treatment of cancer. Additionally, there is ongoing research into the potential use of methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate in the treatment of other inflammatory diseases, such as rheumatoid arthritis and osteoarthritis.

Synthesis Methods

Methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate can be synthesized using a variety of methods. One common method involves the reaction of 4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid with methyl 3-aminobenzoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product can then be purified using standard chromatographic techniques.

Scientific Research Applications

Methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has been extensively studied for its potential therapeutic applications. One area of research has focused on its use as an anti-inflammatory agent. The inhibition of methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate by methyl 3-{[(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has been shown to reduce inflammation in a variety of animal models. This has led to the development of a number of potential therapeutic applications, including the treatment of rheumatoid arthritis, osteoarthritis, and other inflammatory diseases.